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Compound of Interest

Compound Name: 4-Nitrocinnamic acid

Cat. No.: B3023331

An In-Depth Technical Guide to 4-Nitrocinnamic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrocinnamic acid, a versatile
organic compound with significant applications in research and development, particularly in the
pharmaceutical and chemical industries. This document details its chemical identity,
physicochemical properties, synthesis methodologies, and notable biological activities,
presenting the information in a structured format for ease of reference and use in a laboratory
setting.

Chemical Identity and Properties

4-Nitrocinnamic acid, also known as p-nitrocinnamic acid, is a derivative of cinnamic acid
distinguished by a nitro group at the para-position of the phenyl ring.[1][2] This substitution
significantly influences its chemical and biological characteristics.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value Reference
CAS Number 619-89-6 [11[2][3]
Molecular Formula CoH7NOa4
Molecular Weight 193.16 g/mol

2E)-3-(4-nitrophenyl)prop-2-
IUPAC Name ( ) (, phenybprop

enoic acid

p-Nitrocinnamic acid, 3-(4-
Synonyms

Nitrophenyl)acrylic acid

Table 2: Physicochemical Data

Property Value Reference
Appearance Yellow crystalline solid/powder

Melting Point 288-291 °C

Solubility Sparingly soluble in water

InChi Key XMMRNCHTDONGRJ-

ZZXKWVIFSA-N

Synthesis of 4-Nitrocinnamic Acid: Experimental
Protocols

The synthesis of 4-Nitrocinnamic acid can be achieved through several established organic
reactions. Below are detailed protocols for two common methods: the Knoevenagel
Condensation and the Perkin Reaction.

Knoevenagel Condensation Method

This method involves the reaction of p-nitrobenzaldehyde with malonic acid in the presence of
a basic catalyst.

Materials:
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e p-Nitrobenzaldehyde (0.01 mol, 1.51 g)

e Malonic acid (0.01 mol, 1.04 g)

e Absolute ethanol (30 mL)

o Pyridine (approx. 3 mL)

e Concentrated Hydrochloric Acid

¢ Distilled water

Equipment:

50 mL round-bottom flask

Reflux condenser

Stirring apparatus

Suction filtration apparatus

Beakers

Procedure:

o Combine p-nitrobenzaldehyde and an equimolar amount of malonic acid in a 50 mL round-
bottom flask.

e Add 30 mL of absolute ethanol as a solvent.

o Stir the mixture and heat to reflux at 85°C until all solids dissolve.

o Add approximately 3 mL of pyridine to the reaction mixture.

» Continue stirring at reflux for about 8 hours, during which a light yellow solid will precipitate.

e Cool the mixture to room temperature.
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e Collect the crude product by suction filtration.

o To purify, dissolve the crude product in a dilute sodium hydroxide solution and filter to
remove any insoluble impurities.

 Acidify the filtrate with concentrated hydrochloric acid to a pH of approximately 3 to
precipitate the purified 4-Nitrocinnamic acid.

o Collect the purified crystals by suction filtration, wash with cold distilled water, and dry.
Recrystallization from ethanol can be performed for higher purity.

Perkin Reaction Method

The Perkin reaction provides an alternative route to o,B-unsaturated aromatic acids like 4-
Nitrocinnamic acid through the condensation of an aromatic aldehyde with an acid anhydride
and its corresponding salt.

Materials:

» 4-Nitrobenzaldehyde

¢ Acetic anhydride

e Sodium acetate (freshly fused)
Equipment:

» Round-bottom flask

» Reflux condenser

o Heating mantle or oil bath
Procedure:

 In a round-bottom flask, combine 4-nitrobenzaldehyde, acetic anhydride, and freshly fused
sodium acetate.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b3023331?utm_src=pdf-body
https://www.benchchem.com/product/b3023331?utm_src=pdf-body
https://www.benchchem.com/product/b3023331?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

e The mixture is heated under reflux for several hours (typically 5-10 hours) at a high

temperature (around 180°C).

» After the reaction is complete, the mixture is cooled and poured into water to hydrolyze the

excess acetic anhydride.

» The precipitated crude 4-Nitrocinnamic acid is then collected by filtration.

 Purification is achieved by dissolving the crude product in a sodium carbonate solution,

followed by filtration. The filtrate is then acidified with a strong acid (e.g., HCI) to re-

precipitate the purified acid.

e The final product is collected by filtration, washed with water, and dried.
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Caption: Workflow for the synthesis of 4-Nitrocinnamic acid via the Perkin reaction.

Applications in Drug Development and Biological

Systems

4-Nitrocinnamic acid and its derivatives have garnered attention for their diverse

pharmacological activities.

Table 3: Reported Biological Activities of 4-Nitrocinnamic Acid and Derivatives
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Activity Description Reference

4-Nitrocinnamic acid has been
identified as a potent inhibitor
of xanthine oxidase, an
enzyme involved in the
Xanthine Oxidase Inhibition production of uric acid. This
suggests its potential for
development as a therapeutic
agent for hyperuricemia and

gout.

Cinnamic acid derivatives,
including the 4-nitro
substituted compound, have
demonstrated antimicrobial
properties. They can inhibit the

Antimicrobial Activity growth of various bacteria and
fungi. Some derivatives have
been shown to interfere with
quorum sensing in bacteria, a
key process in biofilm

formation and virulence.

The chemical structure of
cinnamic acid derivatives
allows them to act as
o ) antioxidants by scavenging

Antioxidant Properties ] ] ]
free radicals. This property is
beneficial in combating
oxidative stress-related

diseases.

Urease Inhibition Metal complexes synthesized
from 4-Nitrocinnamic acid have
shown significant inhibitory
activity against urease, an

enzyme implicated in infections
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by pathogens like Helicobacter

pylori.

Cinnamic acid and its
derivatives have been
investigated for their
anticancer effects, showing
activity against various cancer

Anticancer Potential cell lines. The proposed
mechanisms often involve the
induction of apoptosis and
inhibition of signaling pathways
crucial for cancer cell

proliferation.

Involvement in Cellular Signaling Pathways

While direct studies on 4-Nitrocinnamic acid are emerging, the broader class of cinnamic acid
derivatives is known to modulate key cellular signaling pathways. This provides a logical
framework for investigating the specific mechanisms of the 4-nitro derivative.

Cinnamic acid derivatives have been shown to inhibit the NF-kB (Nuclear Factor kappa B)
signaling pathway. This pathway is a central regulator of inflammation and immune responses.
By inhibiting NF-kB, these compounds can reduce the production of pro-inflammatory
cytokines, suggesting a potential anti-inflammatory role.
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Inflammatory Stimulus Inhibition by Cinnamic Acid Derivatives
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Caption: Proposed inhibitory action of 4-Nitrocinnamic acid on the NF-kB signaling pathway.
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Conclusion

4-Nitrocinnamic acid is a compound of considerable interest due to its accessible synthesis
and a wide spectrum of biological activities. The detailed protocols and compiled data in this
guide are intended to support further research and development efforts. Its potential as a
scaffold for novel therapeutics, particularly in the areas of anti-inflammatory and anti-
hyperuricemic agents, warrants continued investigation. The provided experimental and
conceptual frameworks serve as a valuable resource for scientists and professionals in the
field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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